Ein technischer Leitfaden zur Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon
Ein technischer Leitfaden zur Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon
Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung
Dieser Leitfaden bietet ein detailliertes technisches Protokoll für die Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon. Er richtet sich an Fachleute in der Forschung und Entwicklung und erläutert nicht nur die einzelnen Schritte, sondern auch die wissenschaftlichen Grundlagen und Sicherheitsaspekte, die für eine erfolgreiche und sichere Synthese entscheidend sind.
Einleitung und wissenschaftlicher Kontext
2,4-Dinitrophenylhydrazin (DNPH), auch als Brady's Reagenz bekannt, ist ein wichtiges Derivatisierungsreagenz in der analytischen Chemie.[1] Es wird häufig für den qualitativen Nachweis von Aldehyden und Ketonen verwendet.[2][3] Die Reaktion von DNPH mit der Carbonylgruppe von Aldehyden und Ketonen führt zur Bildung von 2,4-Dinitrophenylhydrazonen, die in der Regel farbige, kristalline Feststoffe mit charakteristischen Schmelzpunkten sind.[4][5][6] Diese Eigenschaft macht sie ideal für die Identifizierung und Charakterisierung von Carbonylverbindungen.[2][7]
Die Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon ist ein klassisches Beispiel für diese Reaktion und dient als zuverlässige Methode zur Identifizierung von m-Tolualdehyd. Die Reaktion läuft über eine nukleophile Addition des Stickstoffatoms der Aminogruppe des DNPH an das elektrophile Kohlenstoffatom der Carbonylgruppe des Aldehyds, gefolgt von einer Kondensationsreaktion unter Abspaltung von Wasser.[4]
Sicherheitshinweise und Handhabung
Bei der Arbeit mit den in dieser Synthese verwendeten Chemikalien ist äußerste Vorsicht geboten. Es ist unerlässlich, die entsprechenden Sicherheitsdatenblätter (SDB) vor Beginn der Arbeiten zu konsultieren und die vorgeschriebenen persönlichen Schutzausrüstungen (PSA) zu tragen.
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2,4-Dinitrophenylhydrazin (DNPH): Trockenes DNPH ist explosionsgefährlich und sollte daher immer mit Wasser angefeuchtet (phlegmatisiert) gelagert und gehandhabt werden.[4][8] Es ist ein entzündbarer Feststoff und gesundheitsschädlich bei Verschlucken.[9][10][11] Kontakt mit Haut und Augen ist zu vermeiden, da es Reizungen verursachen kann.[9]
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m-Tolualdehyd: Diese Substanz ist gesundheitsschädlich bei Verschlucken und kann Haut- und Augenreizungen sowie Reizungen der Atemwege verursachen.[12][13][14][15] Es sollte unter einem Abzug gehandhabt werden.
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Schwefelsäure (konzentriert): Wirkt stark ätzend auf Haut, Augen und Atemwege. Bei der Verdünnung ist stets die Säure ins Wasser zu geben, niemals umgekehrt.
Allgemeine Schutzmaßnahmen:
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Tragen Sie stets eine Schutzbrille, einen Laborkittel und geeignete Schutzhandschuhe.[16]
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Arbeiten Sie in einem gut belüfteten Bereich oder unter einem Abzug.[16]
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Vermeiden Sie die Bildung von Stäuben und Aerosolen.[16]
Reaktionsmechanismus und wissenschaftliche Grundlagen
Die Bildung von m-Tolualdehyd-2,4-dinitrophenylhydrazon ist eine säurekatalysierte Kondensationsreaktion. Der Mechanismus lässt sich in zwei Hauptschritte unterteilen:
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Nukleophile Addition: Das freie Elektronenpaar am terminalen Stickstoffatom des 2,4-Dinitrophenylhydrazins greift das elektrophile Carbonylkohlenstoffatom des m-Tolualdehyds an. Dies führt zur Bildung eines tetraedrischen Zwischenprodukts.
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Dehydratisierung: Unter sauren Bedingungen wird die Hydroxylgruppe des Zwischenprodukts protoniert, was sie zu einer guten Abgangsgruppe (Wasser) macht. Die Eliminierung von Wasser führt zur Bildung einer Kohlenstoff-Stickstoff-Doppelbindung und somit zum stabilen Hydrazon-Produkt.
Die Anwesenheit der beiden Nitrogruppen am Phenylring des Hydrazins erhöht die Elektrophilie des benachbarten Stickstoffatoms nicht wesentlich, da sie meta- und para-ständig sind. Ihre Hauptfunktion liegt in der Stabilisierung des Produkts durch Mesomerie und in der Erzeugung einer intensiven Farbe, die den Nachweis erleichtert.
Detailliertes Syntheseprotokoll
Dieses Protokoll beschreibt die Synthese von m-Tolualdehyd-2,4-dinitrophenylhydrazon im Labormaßstab.
Benötigte Materialien und Reagenzien
| Reagenz/Material | Spezifikation | Menge | CAS-Nummer |
| m-Tolualdehyd | ≥ 95 % | 0,5 mL | 620-23-5 |
| 2,4-Dinitrophenylhydrazin | angefeuchtet mit ~33% H₂O | 0,5 g | 119-26-6 |
| Methanol | p.a. | 15 mL | 67-56-1 |
| Schwefelsäure | konz. (98 %) | 0,5 mL | 7664-93-9 |
| Bechergläser | 50 mL, 100 mL | ||
| Messzylinder | 10 mL, 25 mL | ||
| Pasteurpipetten | |||
| Glasstab | |||
| Hirsch-Trichter oder Nutsche | |||
| Saugflasche | |||
| Vakuumpumpe | |||
| Filterpapier | |||
| pH-Papier |
Experimenteller Arbeitsablauf
Schritt-für-Schritt-Anleitung:
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Herstellung der Brady's Reagenz-Lösung: In einem 50-mL-Becherglas werden 0,5 g 2,4-Dinitrophenylhydrazin in 10 mL Methanol suspendiert. Unter Rühren werden vorsichtig 0,5 mL konzentrierte Schwefelsäure zugegeben.[2] Die Lösung erwärmt sich dabei leicht und sollte eine klare, orange-rote Farbe annehmen. Falls erforderlich, kann die Lösung vorsichtig erwärmt werden, um das DNPH vollständig zu lösen. Anschließend auf Raumtemperatur abkühlen lassen.
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Reaktion: In einem separaten 50-mL-Becherglas wird eine Lösung von 0,5 mL m-Tolualdehyd in 5 mL Methanol hergestellt.
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Fällung: Die m-Tolualdehyd-Lösung wird langsam unter Rühren zur Brady's Reagenz-Lösung gegeben. Fast augenblicklich sollte ein gelb-oranger bis roter Niederschlag des m-Tolualdehyd-2,4-dinitrophenylhydrazons ausfallen.
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Vervollständigung der Fällung: Das Reaktionsgemisch wird für 15-20 Minuten bei Raumtemperatur gerührt, um eine möglichst vollständige Fällung zu gewährleisten. Anschließend kann das Gemisch für weitere 10 Minuten in einem Eisbad gekühlt werden.
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Isolierung des Produkts: Der Niederschlag wird mittels Vakuumfiltration über einen Hirsch-Trichter oder eine kleine Nutsche abfiltriert.
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Waschen: Der Filterkuchen wird mit einer kleinen Menge eiskaltem Methanol gewaschen, um anhaftende Säurereste und nicht umgesetzte Ausgangsstoffe zu entfernen.
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Trocknung: Das reine Produkt wird an der Luft oder in einem Exsikkator getrocknet. Es sollte nicht im Ofen getrocknet werden, da die Gefahr der Zersetzung besteht.
Reinigung und Charakterisierung
Obwohl das Rohprodukt oft schon eine hohe Reinheit aufweist, kann eine Umkristallisation zur weiteren Reinigung durchgeführt werden.
Umkristallisation
Ethanol oder eine Mischung aus Ethanol und Wasser ist in der Regel ein geeignetes Lösungsmittelsystem für die Umkristallisation von 2,4-Dinitrophenylhydrazonen.[2]
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Lösen Sie das Rohprodukt in der minimalen Menge siedendem Ethanol.
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Filtrieren Sie die heiße Lösung, um unlösliche Verunreinigungen zu entfernen.
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Lassen Sie das Filtrat langsam abkühlen, um die Kristallbildung zu ermöglichen.
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Isolieren Sie die Kristalle durch Filtration und trocknen Sie sie wie oben beschrieben.
Charakterisierungsmethoden
Die Identität und Reinheit des synthetisierten m-Tolualdehyd-2,4-dinitrophenylhydrazons wird durch verschiedene analytische Methoden bestätigt.
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Schmelzpunktbestimmung: Das reine, trockene Derivat sollte einen scharfen Schmelzpunkt aufweisen. Der Literaturwert für m-Tolualdehyd-2,4-dinitrophenylhydrazon liegt im Bereich von 212-215 °C. Eine Schmelzpunktdepression oder ein breites Schmelzintervall deuten auf Verunreinigungen hin.
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Dünnschichtchromatographie (DC): Die Reinheit kann mittels DC überprüft werden. Das reine Produkt sollte als einzelner Fleck auf der DC-Platte erscheinen.
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Infrarotspektroskopie (IR): Die IR-Spektroskopie kann zur Bestätigung der funktionellen Gruppen verwendet werden. Charakteristische Banden sind die N-H-Streckschwingung (ca. 3300 cm⁻¹), die C=N-Streckschwingung (ca. 1620 cm⁻¹) und die starken Banden der Nitro-Gruppen (ca. 1520 und 1340 cm⁻¹).
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Kernspinresonanzspektroskopie (NMR): ¹H- und ¹³C-NMR-Spektroskopie sind leistungsstarke Werkzeuge zur endgültigen Strukturaufklärung des Moleküls.
Fehlerbehebung und weiterführende Überlegungen
| Problem | Mögliche Ursache(n) | Lösungsvorschlag(e) |
| Keine oder nur geringe Ausfällung | - Zu verdünnte Lösungen.- Unzureichende Säurekatalyse.- Inaktiver Aldehyd (oxidiert). | - Konzentration der Reagenzien erhöhen.- pH-Wert überprüfen und ggf. mehr Säure zugeben.- Frischen oder destillierten Aldehyd verwenden. |
| Öliges/schmieriges Produkt | - Verunreinigungen.- Zu schnelles Abkühlen bei der Umkristallisation. | - Produkt gründlich waschen.- Umkristallisation durchführen und langsam abkühlen lassen. |
| Niedriger oder breiter Schmelzpunkt | - Produkt ist unrein.- Produkt ist noch feucht. | - Umkristallisation durchführen.- Produkt gründlich trocknen. |
Die Derivatisierung mit DNPH ist eine robuste und zuverlässige Methode. Ihre Anwendung geht über die reine Identifizierung hinaus und wird auch in der quantitativen Analyse, beispielsweise in der Umweltanalytik zur Bestimmung von Carbonylverbindungen in Luftproben mittels HPLC, eingesetzt.[1]
Referenzen
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Safety Data Sheet: 2,4-Dinitrophenylhydrazine. Chemos GmbH&Co.KG. [Link]
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2,4-Dinitrophenylhydrazin. Chemie.de. [Link]
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Sicherheitsdatenblatt: 2,4-Dinitrophenylhydrazine. Chemos GmbH&Co.KG. [Link]
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SICHERHEITSDATENBLATT - 2,4-Dinitrophenylhydrazine, moist solid, contains min. 30% water. Fisher Scientific. [Link]
-
Safety data sheet - m-Tolualdehyde-DNPH. CPAChem. [Link]
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SAFETY DATA SHEET - m-Tolualdehyde. Thermo Fisher Scientific. [Link]
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Safety data sheet - m-Tolualdehyde. [Link]
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REVIEW ARTICLE ON: CHEMICAL IMPORTANCE OF BRADY'S REAGENT. IJRPC. [Link]
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Serie: Identifizierung unbekannter Aldehyde und Ketone - Konzept. JoVE. [Link]
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Wiederentdeckung: 2,4-Dinitrophenylhydrazin. Wiley Analytical Science. [Link]
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m-Tolualdehyde 2,4-Dinitrophenylhydrazone. PubChem. [Link]
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Synthesis of short-chain hydroxyaldehydes and their 2,4-dinitrophenylhydrazone derivatives, and separation of their. [Link]
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NACHWEIS VON ALDEHYDEN UND KETONEN. Johannes Gutenberg-Universität Mainz. [Link]
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Synthese von 2,4-Dinitrophenylhydrazin. LambdaSyn. [Link]
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2,4-Dinitrophenylhydrazin, angefeuchtet mit mindestens 30 Masse-% Wasser. GESTIS-Stoffdatenbank. [Link]
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Wie können Aldehyde und Ketone identifiziert werden?. CK-12 Foundation. [Link]
-
M-tolualdehyde 2,4-dinitrophenylhydrazone (C14H12N4O4). PubChemLite. [Link]
-
Verfahren zur Analytik von Aldehyden, Ketonen, Stickstoffdioxid oder Ozon in flüssigen oder gasförmigen Proben. Google Patents.
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2,4-Dinitrophenylhydrazine. Organic Syntheses Procedure. [Link]
-
Making the BRADY'S reagent and TESTING carbonyls with it. YouTube. [Link]
-
Hydrazone synthesis. Organic Chemistry Portal. [Link]
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Brady's test for aldehydes and ketones. RSC Education. [Link]
-
Hydrazone. Wikipedia. [Link]
Sources
- 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
- 2. ijrpc.com [ijrpc.com]
- 3. ck12.org [ck12.org]
- 4. 2,4-Dinitrophenylhydrazin [chemie.de]
- 5. Serie: Identifizierung unbekannter Aldehyde und Ketone - Konzept [jove.com]
- 6. blogs.uni-mainz.de [blogs.uni-mainz.de]
- 7. Hydrazone – Wikipedia [de.wikipedia.org]
- 8. gestis.dguv.de [gestis.dguv.de]
- 9. itwreagents.com [itwreagents.com]
- 10. chemos.de [chemos.de]
- 11. chemos.de [chemos.de]
- 12. fishersci.es [fishersci.es]
- 13. fr.cpachem.com [fr.cpachem.com]
- 14. assets.thermofisher.com [assets.thermofisher.com]
- 15. bg.cpachem.com [bg.cpachem.com]
- 16. echemi.com [echemi.com]
